Cas no 68426-05-1 ([2-methoxy-2-[(3-phenylallyl)oxy]ethyl]benzene)

• Product name: [2-methoxy-2-[(3-phenylallyl)oxy]ethyl]benzene
• CAS No: 68426-05-1
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 970557
• PubChem ID: 109367

[2-methoxy-2-[(3-phenylallyl)oxy]ethyl]benzene Chemical and Physical Properties

Names and Identifiers

• [2-methoxy-2-[(3-phenylallyl)oxy]ethyl]benzene
• [(E)-3-(1-methoxy-2-phenylethoxy)prop-1-enyl]benzene
• 68426-05-1
• DTXSID70887385
• Benzene, [3-(1-methoxy-2-phenylethoxy)-1-propen-1-yl]-

• Inchi： InChI=1S/C18H20O2/c1-19-18(15-17-11-6-3-7-12-17)20-14-8-13-16-9-4-2-5-10-16/h2-13,18H,14-15H2,1H3
• InChI Key： DIBGDYHBYFMHED-UHFFFAOYSA-N
• SMILES： COC(CC1=CC=CC=C1)OCC=CC2=CC=CC=C2

Computed Properties

• Exact Mass: 268.14633
• Monoisotopic Mass: 268.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 4.2

Experimental Properties

• Density: 1.057
• Boiling Point: 384.1°C at 760 mmHg
• Flash Point: 143.8°C
• Refractive Index: 1.576